Cas no 2640963-99-9 (3-chloro-4-{[1-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)piperidin-4-yl]methoxy}pyridine)

• Product Name: 3-chloro-4-{[1-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)piperidin-4-yl]methoxy}pyridine
• CAS No: 2640963-99-9
• MF: C₁₆H₁₉ClN₄OS
• MW: 350.866260766983
• CID: 5317803
• PubChem ID: 154829508
• Update Time: 2025-07-02

3-chloro-4-{[1-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)piperidin-4-yl]methoxy}pyridine Chemical and Physical Properties

Names and Identifiers

• 2640963-99-9
• 3-chloro-4-{[1-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)piperidin-4-yl]methoxy}pyridine
• AKOS040716793
• F6683-1339
• 3-Chloro-4-[[1-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)-4-piperidinyl]methoxy]pyridine

• Inchi： 1S/C16H19ClN4OS/c17-13-9-18-6-3-14(13)22-10-11-4-7-21(8-5-11)16-19-15(20-23-16)12-1-2-12/h3,6,9,11-12H,1-2,4-5,7-8,10H2
• InChI Key： BJDVKTSAXZYSJJ-UHFFFAOYSA-N
• SMILES： C1=NC=CC(OCC2CCN(C3SN=C(C4CC4)N=3)CC2)=C1Cl

Computed Properties

• Exact Mass: 350.0968101g/mol
• Monoisotopic Mass: 350.0968101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 79.4Ų

Experimental Properties

• Density: 1.348±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 510.3±53.0 °C(Predicted)
• pka: 6.24±0.44(Predicted)

Additional information on 3-chloro-4-{[1-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)piperidin-4-yl]methoxy}pyridine

Professional Introduction to 3-chloro-4-{[1-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)piperidin-4-yl]methoxy}pyridine (CAS No. 2640963-99-9)

3-chloro-4-{[1-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)piperidin-4-yl]methoxy}pyridine, with the CAS number 2640963-99-9, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The presence of multiple heterocyclic rings and functional groups makes it a versatile molecule for further chemical modifications and biological evaluations.

The core structure of 3-chloro-4-{[1-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)piperidin-4-yl]methoxy}pyridine consists of a pyridine ring substituted with a chloro group at the 3-position and a methoxy group linked to a piperidine ring. The piperidine ring is further functionalized with a 3-cyclopropyl-1,2,4-thiadiazole moiety. This intricate arrangement of heterocycles not only contributes to the compound's complexity but also opens up numerous possibilities for interaction with biological targets.

In recent years, there has been growing interest in the development of novel therapeutic agents that target various diseases. The compound 3-chloro-4-{[1-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)piperidin-4-yl]methoxy}pyridine has been investigated for its potential pharmacological activities. Specifically, its derivatives have shown promise in inhibiting certain enzymes and receptors involved in inflammatory and infectious diseases. The thiadiazole ring, a key feature of this compound, is known for its broad spectrum of biological activities, including antimicrobial and anti-inflammatory properties.

The synthesis of 3-chloro-4-{[1-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)piperidin-4-yl]methoxy}pyridine involves multiple steps that require precise control over reaction conditions. The introduction of the chloro group at the 3-position of the pyridine ring is typically achieved through chlorination reactions. Subsequent methylation and functionalization with the piperidine-thiadiazole moiety require careful selection of reagents and catalysts to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to enhance the efficiency of these transformations.

The pharmacological evaluation of 3-chloro-4-{[1-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)piperidin-4-y]}methoxy}pyridine has revealed several interesting findings. In vitro studies have demonstrated that this compound exhibits moderate activity against certain bacterial strains. Additionally, preliminary in vivo studies suggest that it may have potential in modulating immune responses by interacting with specific cytokine pathways. These findings are particularly encouraging given the increasing prevalence of antibiotic-resistant bacteria and the need for novel immunomodulatory therapies.

The structural features of 3-chloro-pyridine derivatives, such as those found in our compound, make them attractive candidates for further development. The pyridine ring serves as a scaffold that can be easily modified to optimize pharmacokinetic properties and target specificity. The presence of electron-withdrawing groups like the chloro substituent enhances binding affinity to biological targets by increasing lipophilicity and charge distribution. These characteristics are crucial for designing compounds that can effectively penetrate biological membranes and reach their intended sites of action.

In conclusion, 3-chloro-pyridine derivatives, exemplified by 3-chloro-pyridine derivatives, represent a promising class of compounds with diverse therapeutic applications. The unique structural composition of our target molecule allows for extensive chemical modifications and biological evaluations. As research continues to uncover new mechanisms underlying various diseases, compounds like 3-chloro-pyridine derivatives will play an increasingly important role in developing innovative treatments.